Cas no 794564-03-7 (Hexadecanoic acid, 2-[4-(phenylmethoxy)phenyl]ethyl ester)

• Product name: Hexadecanoic acid, 2-[4-(phenylmethoxy)phenyl]ethyl ester
• CAS No: 794564-03-7
• MF: C₃₁H₄₆O₃
• MW: 466.69514
• CID: 1797754
• PubChem ID: 66860687

Hexadecanoic acid, 2-[4-(phenylmethoxy)phenyl]ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid, 2-[4-(phenylmethoxy)phenyl]ethyl ester
• 2-(4-phenylmethoxyphenyl)ethyl hexadecanoate
• 794564-03-7
• 2-[4-(BENZYLOXY)PHENYL]ETHYL HEXADECANOATE
• DTXSID40735905
• SCHEMBL966256

• Inchi： InChI=1S/C31H46O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-20-31(32)33-26-25-28-21-23-30(24-22-28)34-27-29-18-15-14-16-19-29/h14-16,18-19,21-24H,2-13,17,20,25-27H2,1H3
• InChI Key： YDMJPLKEVXVKJS-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCC(=O)OCCC1=CC=C(C=C1)OCC2=CC=CC=C2

Computed Properties

• Exact Mass: 466.34469533g/mol
• Monoisotopic Mass: 466.34469533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 21
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 10.9